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Compound of Interest

Compound Name: 3-ethenyl-5-nitro-1H-pyrazole

CAS No.: 2007081-85-6

Cat. No.: B2871815

Get Quote

Executive Summary
Nitro-vinyl pyrazole derivatives represent a chemically privileged scaffold at the intersection of

high-energy materials science and pharmaceutical development. Characterized by the fusion of

a nitrogen-rich pyrazole core with a reactive nitro-vinyl side chain, these compounds exhibit a

unique thermodynamic profile: high enthalpy of formation, distinct thermal decomposition

pathways, and potent biological reactivity.

This guide provides a rigorous technical framework for the synthesis, thermodynamic

characterization, and stability profiling of these derivatives. Unlike standard heterocycles, the

presence of the nitro-vinyl moiety introduces specific stability concerns—ranging from

polymerization risks to energetic decomposition—that require precise Differential Scanning

Calorimetry (DSC) and Thermogravimetric Analysis (TGA) protocols.

Structural Logic & Synthetic Pathways
The synthesis of nitro-vinyl pyrazoles generally hinges on the Knoevenagel condensation, a

robust carbon-carbon bond-forming reaction. This pathway is preferred for its atom economy

and the ability to generate the E-isomer selectively, which is thermodynamically favored.
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The Knoevenagel Protocol
The core reaction involves the condensation of a pyrazole-carbaldehyde with a nitroalkane

(e.g., nitromethane) in the presence of a weak base.

Critical Mechanism:

Deprotonation: The base abstracts a proton from the nitroalkane, generating a nitronate

anion.

Nucleophilic Attack: The nitronate attacks the carbonyl carbon of the pyrazole-aldehyde.

Dehydration: Spontaneous elimination of water yields the conjugated nitro-vinyl alkene.
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Figure 1: Step-wise Knoevenagel condensation pathway for the synthesis of nitro-vinyl

pyrazoles.
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Thermodynamic Characterization
Accurate thermodynamic profiling is non-negotiable for these derivatives. The nitro group

contributes to a high energy density, often lowering the activation energy for decomposition.

Thermal Stability Benchmarks
The following data points serve as critical benchmarks for validating synthesized derivatives.

Note the trend: adding nitro groups generally increases density but can lower the onset of

decomposition if not stabilized by the aromatic ring.

Compound
Class

Melting Point (

)

Decompositio
n Onset (

)

Enthalpy of
Fusion (

)

Key Hazard

Pyrazole

(Parent)
69–70°C > 250°C Low Volatility

4-Nitropyrazole 163–165°C ~280°C Moderate Thermal Shock

3,4-

Dinitropyrazole
188–190°C ~226°C High

Energetic/Explosi

ve

Nitro-Vinyl

Pyrazoles
145–175°C* 190–210°C High Polymerization

*Note: Values for nitro-vinyl derivatives are structure-dependent. The vinyl group typically

lowers

compared to the pure nitro-pyrazole due to the reactivity of the alkene double bond.

Experimental Protocols: DSC & TGA
Objective: To determine the purity, melting point, and safe operating limits (SOL) for

formulation.

Protocol A: Differential Scanning Calorimetry (DSC)[1]
Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or equivalent).
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Sample Mass: 2–4 mg (Keep mass low due to potential energetic decomposition).

Pan Type: Hermetically sealed aluminum pans with a pinhole (allows gas escape to prevent

pan rupture during decomposition).

Ramp Rate: 5°C/min (Standard) and 2°C/min (High Resolution).

Cycle:

Equilibrate at 25°C.

Ramp to 250°C (Stop immediately if exotherm onset is observed).

Cool to 25°C.

Re-heat to check for reversibility (polymorphism).

Data Interpretation:

Endotherm: Represents melting (

). A sharp peak indicates high purity. Broadening suggests impurities or amorphous content.

Exotherm: Represents decomposition (

) or polymerization of the vinyl group. Safety Rule: If

, the compound is considered thermally hazardous for scale-up.

Protocol B: Thermogravimetric Analysis (TGA)
Atmosphere: Nitrogen (Inert) vs. Air (Oxidative). Run both to assess oxidative stability.

Ramp Rate: 10°C/min.

Key Metric:

(Temperature at 5% mass loss). This is the practical upper limit for processing (drying,
milling).
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Biological & Drug Development Implications[3]
The thermodynamic properties directly influence the "druggability" of these molecules.

Solubility & Lipophilicity
The nitro-vinyl group is highly polarizable. While the pyrazole core is amphoteric (pKa ~2.5 for

conjugate acid, pKb ~11.5), the electron-withdrawing nitro group reduces the basicity of the

pyrazole nitrogens.

Impact: Lower solubility in acidic media compared to non-nitrated pyrazoles.

Formulation: May require solid dispersion techniques (HME) if the melting point is high

(>200°C), though most nitro-vinyls fall in the processable 150°C range.

Bioactivity Mechanism
The nitro-vinyl moiety often acts as a Michael Acceptor.

Mechanism: It can form covalent bonds with cysteine residues in target proteins (e.g.,

enzymes in bacteria or cancer cells).

Thermodynamic Link: The reactivity of this Michael addition correlates with the electron

deficiency of the vinyl group, which can be estimated by the melting point depression in

binary mixtures (eutectic formation with nucleophiles).

Analytical Decision Tree
Use this workflow to validate any new nitro-vinyl pyrazole derivative.
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Figure 2: Thermal analysis decision matrix for quality control and safety assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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